Cas no 81499-89-0 ( )

  structure
  structure
Product name: 
CAS No:81499-89-0
MF:C14H16N2O5-
MW:292.287
CID:986791
PubChem ID:338398

  Chemical and Physical Properties

Names and Identifiers

    • DTXSID20320510
    • 81499-89-0
    • NSC360515
    • NSC-360515
    • 4-(6-methoxy-3-nitro-2H-chromen-2-yl)morpholine
    •  
    • Inchi: InChI=1S/C14H16N2O5/c1-19-11-2-3-13-10(8-11)9-12(16(17)18)14(21-13)15-4-6-20-7-5-15/h2-3,8-9,14H,4-7H2,1H3
    • InChI Key: LOJCWUZFBSBGKQ-UHFFFAOYSA-N
    • SMILES: COC1=CC2=C(C=C1)OC(C(=C2)[N+](=O)[O-])N3CCOCC3

Computed Properties

  • Exact Mass: 292.10592162g/mol
  • Monoisotopic Mass: 292.10592162g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 76.8Ų

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